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Compound of Interest

Compound Name: 1-Bromo-3-methylhexane

Cat. No.: B13168464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 1-bromo-3-methylhexane (C₇H₁₅Br). The information is compiled to ensure the

safety of laboratory personnel and the integrity of experimental procedures.

Hazard Identification and Classification
1-Bromo-3-methylhexane is a flammable liquid and vapor. It is crucial to handle this

compound with care to avoid physical harm and ensure experimental accuracy. Based on data

for structurally similar compounds, it may cause skin and serious eye irritation, and may also

cause respiratory irritation.

Physical and Chemical Properties
Quantitative data for 1-bromo-3-methylhexane and a structurally similar compound, 1-bromo-

3-methylbutane, are summarized below. This data is essential for designing safe experimental

setups and storage solutions.
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Property
Value (1-Bromo-3-
methylbutane)

Value (1-Bromo-3-
methylhexane)

Reference

Molecular Formula C₅H₁₁Br C₇H₁₅Br [1]

Appearance Colorless Liquid White powder [2][3]

Melting Point -112 °C / -169.6 °F No data available [3]

Boiling Point

120 - 121 °C / 248 -

249.8 °F @ 760

mmHg

No data available [3]

Flash Point 32 °C / 89.6 °F No data available [3]

Purity Not specified 97% [2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-bromo-3-methylhexane to prevent

exposure.

PPE Category Specification Standard

Eye Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[4][5]

Hand Protection

Chemical-resistant, impervious

gloves. Gloves must be

inspected prior to use.

EU Directive 89/686/EEC and

the standard EN 374.[4]

Body Protection
Fire/flame resistant and

impervious clothing.
[4][5]

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation or other

symptoms are experienced.

NIOSH (US) or EN 149 (EU)

approved.[3][4][5]
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Adherence to the following protocols is essential for the safe handling of 1-bromo-3-
methylhexane in a laboratory setting.

General Handling
Handle in a well-ventilated area, preferably under a chemical fume hood.[4][6]

Avoid contact with skin and eyes.[4][6]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent ignition.[4][6]

Prevent fire caused by electrostatic discharge.[4] Ground and bond containers and receiving

equipment.

Wash hands thoroughly after handling.[4]

Experimental Workflow for Handling

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13168464?utm_src=pdf-body
https://www.benchchem.com/product/b13168464?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/pdf/safe_handling_storage_and_disposal_of_1_Bromo_3_hexene.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/pdf/safe_handling_storage_and_disposal_of_1_Bromo_3_hexene.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/pdf/safe_handling_storage_and_disposal_of_1_Bromo_3_hexene.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-bromo-3-methylcyclohexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13168464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Don Appropriate PPE

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials

Transfer 1-bromo-3-methylhexane
(Use non-sparking tools)

Perform Experimental Procedure

Dispose of Waste in Designated Container

Clean Work Area

Doff and Store/Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-bromo-3-methylhexane.
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Storage Protocols
Proper storage of 1-bromo-3-methylhexane is critical to maintain its stability and prevent

hazardous situations.

Store in a tightly closed container.[4][6]

Keep in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials, such as strong oxidizing agents, strong bases, and

metals.[3][4][7]

Keep away from sources of ignition, heat, sparks, and open flames.[3][6]

Refrigeration may be recommended to maintain product quality.[6]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[4]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Spill and Leak Procedures
Evacuate personnel to a safe area.

Ensure adequate ventilation.
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Remove all sources of ignition.[4]

Use personal protective equipment.[4]

Contain the spill using an inert absorbent material (e.g., sand, silica gel).

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]

Do not let the chemical enter drains.[4]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[3] Containers may explode when heated.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Disposal Considerations
Dispose of waste material at a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

Do not discharge into sewer systems.[4]

Containers should be triple-rinsed and offered for recycling or reconditioning.[4]

Incompatible Materials
A critical aspect of safe storage and handling is to avoid contact with incompatible materials.
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Caption: Incompatible materials for 1-bromo-3-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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